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Compound of Interest

Compound Name: Dichlorotetrafluoroethane

Cat. No.: B1200811

Review on the Efficacy of
Dichlorotetrafluoroethane in Historical Research
Not Feasible

A literature review comparing the efficacy of Dichlorotetrafluoroethane for applications in
historical research cannot be compiled. Extensive searches for the use of
Dichlorotetrafluoroethane, also known as R-114 or CFC-114, in historical, archaeological, or
conservation research yielded no relevant results. The available scientific and historical
literature indicates that this chemical's primary applications were industrial.

Dichlorotetrafluoroethane is a chlorofluorocarbon (CFC) that was developed in the 1930s.[1]
[2] Its main historical uses were as a refrigerant, a propellant in aerosol sprays, a blowing agent
for plastic foams, and a cleaning solvent, particularly for electronics.[1][3][4] One specific
application of R-114 was as a coolant in centrifugal chillers on U.S. Navy vessels.[5]

The use of solvents is common in the field of art and artifact conservation, a discipline related
to historical research.[6][7] Conservators use various solvents to clean and treat objects.[6][8]
However, there is no indication that Dichlorotetrafluoroethane was one of these solvents. The
focus in conservation is on using solvents that can be finely controlled and have minimal risk to
the object and the conservator.[6][7]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1200811?utm_src=pdf-interest
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.encyclopedia.com/science-and-technology/chemistry/compounds-and-elements/chlorofluorocarbons
https://study.com/academy/lesson/video/cfcs-definition-properties-uses.html
https://www.encyclopedia.com/science-and-technology/chemistry/compounds-and-elements/chlorofluorocarbons
https://study.com/academy/lesson/cfcs-definition-properties-uses.html
https://en.wikipedia.org/wiki/Chlorofluorocarbon
https://en.wikipedia.org/wiki/1,2-Dichlorotetrafluoroethane
https://www.buildingconservation.com/articles/solvent/solvent.htm
https://www.getty.edu/conservation/publications_resources/pdf_publications/pdf/greener-solvents-in-art-conservation.pdf
https://www.buildingconservation.com/articles/solvent/solvent.htm
https://www.mdpi.com/2076-3417/13/20/11148
https://www.benchchem.com/product/b1200811?utm_src=pdf-body
https://www.buildingconservation.com/articles/solvent/solvent.htm
https://www.getty.edu/conservation/publications_resources/pdf_publications/pdf/greener-solvents-in-art-conservation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Due to its role in the depletion of the ozone layer, the production and use of
Dichlorotetrafluoroethane, along with other CFCs, have been phased out under the Montreal
Protocol.[4][5]

Given the lack of any documented application of Dichlorotetrafluoroethane in historical
research, a comparison guide with experimental data, protocols, and diagrams as requested is
not possible. There are no studies to cite that would allow for a comparison of its efficacy
against other substances in this context.

It is possible that the query intended to refer to a different chemical or a highly specialized,
undocumented application. Further clarification on the specific context of "historical research”
would be necessary to provide a more relevant response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1200811#literature-review-comparing-
the-efficacy-of-dichlorotetrafluoroethane-in-historical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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